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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of picoxystrobin in

agricultural field trials, including its mechanism of action, efficacy data against key fungal

pathogens, and detailed protocols for conducting robust field experiments.

Introduction to Picoxystrobin
Picoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin group (QoI

fungicides).[1][2] It functions by inhibiting mitochondrial respiration in fungi by blocking electron

transfer at the Quinone outer (Qo) center of the cytochrome bc1 complex, ultimately leading to

reduced ATP production and cessation of fungal growth.[2][3][4] This mode of action provides

both preventative and curative activity against a wide range of plant diseases.[1][2]

Picoxystrobin exhibits systemic and translaminar movement within the plant, ensuring

thorough distribution and protection of plant tissues.[2]
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Caption: Mechanism of action of picoxystrobin in inhibiting fungal mitochondrial respiration.

Quantitative Efficacy Data
The following tables summarize the efficacy of picoxystrobin from various agricultural field

trials.

Table 1: Efficacy of Picoxystrobin against Asian
Soybean Rust (Phakopsora pachyrhizi)
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Treatmen
t

Applicati
on Rate

Disease
Severity
(%)

Disease
Control
(%)

Yield (
kg/ha )

Yield
Increase
(%)

Referenc
e

Untreated

Control
- 75.0 - 2500 - [3]

Picoxystro

bin
240 mL/ha 34.4 54.1 3100 24.0 [4]

Picoxystro

bin
360 mL/ha - - - - [4]

Picoxystro

bin
480 mL/ha - - - - [4]

Picoxystro

bin +

Cyprocona

zole

300 mL/ha - - 3450 38.0 [4]

Note: Dashes indicate data not available in the cited sources.

Table 2: Efficacy of Picoxystrobin against Wheat
Diseases
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Target Disease
Picoxystrobin
Application

Efficacy Rating Reference

Powdery Mildew 6.0 - 12.0 fl. oz/A Good [5]

Stagonospora

Leaf/Glume Blotch
6.0 - 12.0 fl. oz/A Very Good [5]

Septoria Leaf Blotch 6.0 - 12.0 fl. oz/A Very Good [5]

Tan Spot 6.0 - 12.0 fl. oz/A Very Good [5]

Stripe Rust 6.0 - 12.0 fl. oz/A Excellent [5]

Leaf Rust 6.0 - 12.0 fl. oz/A Very Good [5]

Stem Rust 6.0 - 12.0 fl. oz/A Very Good [5]

Experimental Protocols for Agricultural Field Trials
This section outlines a detailed protocol for conducting field trials to evaluate the efficacy of

picoxystrobin.

Experimental Design
A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field

variability.

Treatments: Include an untreated control, picoxystrobin at various application rates, and

potentially a tank-mix with another fungicide.

Replication: Each treatment should be replicated at least four times.

Plot Size: The size of individual plots will depend on the crop and available land, but a

common size is 2.25 x 6.00 meters.[4]

Randomization: Treatments should be randomly assigned to plots within each block.

Trial Establishment and Maintenance
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Site Selection: Choose a field with a history of the target disease and uniform soil

characteristics.

Crop Husbandry: Follow standard agronomic practices for the specific crop, including

fertilization, weed control, and pest management, ensuring these are applied uniformly

across all plots.

Buffer Zones: Establish buffer zones around the trial area and between plots to prevent

spray drift.

Fungicide Application
Timing: Application timing is critical for optimal disease control.

Wheat: Applications are often targeted at specific growth stages, such as the emergence

of the flag leaf (GS39), which is crucial for grain filling.[6][7] Early applications at the start

of stem extension may also be beneficial.[6][8]

Soybean: Applications for Asian soybean rust control are typically initiated at or before the

first sign of disease, often at growth stages like V6 or early reproductive stages (R1-R5).

[4] Multiple applications may be necessary depending on disease pressure.

Equipment: Use a calibrated sprayer to ensure accurate and uniform application of the

fungicide. A CO2-pressurized precision sprayer is often used in research trials.[4]

Application Volume: A standard spray volume is 150 L/ha, but this may be adjusted based on

crop canopy and equipment.[4]

Data Collection and Assessment
Disease Severity: Assess disease severity at regular intervals using standardized rating

scales or by estimating the percentage of leaf area affected.

Phytotoxicity: Visually inspect plants for any signs of phytotoxicity, such as chlorosis,

necrosis, or stunting, and rate the severity.

Yield: At crop maturity, harvest the center rows of each plot to determine grain yield. Adjust

yield data to a standard moisture content.
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Grain Quality: For cereal crops, parameters such as thousand-grain weight and specific

weight can be measured.[6][8]

Data Analysis
Statistical Software: Use statistical software to perform an Analysis of Variance (ANOVA) on

the collected data.

Mean Separation: If the ANOVA shows significant treatment effects, use a mean separation

test (e.g., Tukey's HSD) to compare individual treatment means.

Area Under the Disease Progress Curve (AUDPC): Calculate the AUDPC from the disease

severity data to provide an integrated measure of disease development over time.

Experimental Workflow
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Caption: General workflow for conducting an agricultural field trial for a fungicide like

picoxystrobin.

Resistance Management
To mitigate the risk of fungicide resistance, it is recommended to use picoxystrobin as part of

an integrated disease management program. This includes rotating or tank-mixing

picoxystrobin with fungicides that have different modes of action.[3]

Safety Precautions
Always refer to the manufacturer's safety data sheet (SDS) and product label for detailed

information on handling, personal protective equipment (PPE), and environmental precautions.

Disclaimer: This document is intended for informational purposes for a scientific audience and

should not be used as a substitute for the product label or consultation with agricultural

extension professionals. Always follow the label instructions for legal and safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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